Cas no 1190219-72-7 (2,3-Dichloro-4-methoxyphenylboronic acid)

2,3-Dichloro-4-methoxyphenylboronic acid is a boronic acid derivative commonly employed as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its structure, featuring both electron-withdrawing chloro substituents and an electron-donating methoxy group, enhances its reactivity and selectivity in forming carbon-carbon bonds. This compound is valued for its stability under typical reaction conditions and its compatibility with a range of catalysts and substrates. It is particularly useful in the synthesis of complex aromatic systems, including pharmaceuticals and agrochemicals. The product is typically supplied as a white to off-white crystalline solid, with high purity to ensure consistent performance in synthetic applications.
2,3-Dichloro-4-methoxyphenylboronic acid structure
1190219-72-7 structure
Product Name:2,3-Dichloro-4-methoxyphenylboronic acid
CAS No:1190219-72-7
MF:C7H7BCl2O3
MW:220.845680475235
MDL:MFCD18384131
CID:1025355
PubChem ID:58258259
Update Time:2025-05-26

2,3-Dichloro-4-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (2,3-Dichloro-4-methoxyphenyl)boronic acid
    • 2,3-dichloro-4-methoxyphenylboronic acid
    • B-(2,3-Dichloro-4-methoxyphenyl)boronic acid
    • CS-0176108
    • SCHEMBL1771335
    • MFCD18384131
    • 1190219-72-7
    • DTXSID90729036
    • Boronic acid, B-(2,3-dichloro-4-methoxyphenyl)-
    • FBELHXIPMFECAK-UHFFFAOYSA-N
    • AKOS015999446
    • A892761
    • (2,3-Dichloro-4-methoxyphenyl)boronicacid
    • BS-19981
    • DB-114162
    • G74606
    • 2,3-Dichloro-4-methoxyphenylboronic acid
    • MDL： MFCD18384131
    • Inchi： 1S/C7H7BCl2O3/c1-13-5-3-2-4(8(11)12)6(9)7(5)10/h2-3,11-12H,1H3
    • InChI Key： FBELHXIPMFECAK-UHFFFAOYSA-N
    • SMILES： ClC1C(=C(C=CC=1B(O)O)OC)Cl

Computed Properties

  • Exact Mass: 219.98700
  • Monoisotopic Mass: 219.9865296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.29 g/l) (25 º C),
  • PSA: 49.69000
  • LogP: 0.68180

2,3-Dichloro-4-methoxyphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2,3-Dichloro-4-methoxyphenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019111005-1g
(2,3-Dichloro-4-methoxyphenyl)boronic acid
 1190219-72-7 95%
1g
 $400.00 2023-09-04
Apollo Scientific
OR908551-250mg
2,3-Dichloro-4-methoxyphenylboronic acid
 1190219-72-7 98%
250mg
 £208.00 2025-02-20
TRC
D436973-25mg
2,3-Dichloro-4-methoxyphenylboronic acid
 1190219-72-7
25mg
 $75.00 2023-05-18
TRC
D436973-50mg
2,3-Dichloro-4-methoxyphenylboronic acid
 1190219-72-7
50mg
 $115.00 2023-05-18
TRC
D436973-100mg
2,3-Dichloro-4-methoxyphenylboronic acid
 1190219-72-7
100mg
 $178.00 2023-05-18
TRC
D436973-250mg
2,3-Dichloro-4-methoxyphenylboronic acid
 1190219-72-7
250mg
 $305.00 2023-05-18
Matrix Scientific
091629-250mg
(2,3-Dichloro-4-methoxyphenyl)boronic acid, 95+%
 1190219-72-7 95+%
250mg
 $351.00 2023-09-10
Matrix Scientific
091629-1g
(2,3-Dichloro-4-methoxyphenyl)boronic acid, 95+%
 1190219-72-7 95+%
1g
 $672.00 2023-09-10
Fluorochem
211100-250mg
2,3-Dichloro-4-methoxyphenyl)boronic acid
 1190219-72-7 95%
250mg
 ￡207.00 2022-03-01
Fluorochem
211100-1g
2,3-Dichloro-4-methoxyphenyl)boronic acid
 1190219-72-7 95%
1g
 ￡438.00 2022-03-01

2,3-Dichloro-4-methoxyphenylboronic acid Related Literature

1190219-72-7 (2,3-Dichloro-4-methoxyphenylboronic acid) Related Products

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd